Cas no 2034261-46-4 (2-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazine-1-carbonyl}-1,3-benzothiazole)

• Product Name: 2-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazine-1-carbonyl}-1,3-benzothiazole
• CAS No: 2034261-46-4
• MF: C₁₇H₁₄F₃N₅OS
• MW: 393.38617181778
• CID: 5348774
• Update Time: 2025-05-21

2-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazine-1-carbonyl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• benzo[d]thiazol-2-yl(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone
• 1,3-benzothiazol-2-yl-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• 2-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazine-1-carbonyl}-1,3-benzothiazole

• Inchi： 1S/C17H14F3N5OS/c18-17(19,20)13-9-14(22-10-21-13)24-5-7-25(8-6-24)16(26)15-23-11-3-1-2-4-12(11)27-15/h1-4,9-10H,5-8H2
• InChI Key： MRSDBVBWGROCJJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(N1CCN(C2C=C(C(F)(F)F)N=CN=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 543
• XLogP3: 3.3
• Topological Polar Surface Area: 90.5

Additional information on 2-{4-6-(trifluoromethyl)pyrimidin-4-ylpiperazine-1-carbonyl}-1,3-benzothiazole

Compound CAS No. 2034261-46-4: 2-{4-[6-(Trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,3-benzothiazole

The compound with CAS No. 2034261-46-4, named 2-{4-[6-(Trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,3-benzothiazole, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials. This compound is characterized by its unique structural features, which include a benzothiazole core, a piperazine ring, and a trifluoromethyl substituent. These structural elements contribute to its exceptional chemical properties and reactivity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery due to their ability to interact with various biological targets. The presence of the trifluoromethyl group in this compound further enhances its stability and bioavailability, making it a promising candidate for therapeutic applications. Researchers have also explored the potential of this compound in the development of novel materials for optoelectronic devices, where its electronic properties play a crucial role.

The synthesis of 2-{4-[6-(Trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,3-benzothiazole involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the benzothiazole ring through cyclization reactions and the subsequent incorporation of the piperazine and trifluoromethyl groups. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown remarkable potential in the field of medicinal chemistry. Its ability to act as a scaffold for drug design has been extensively studied, with researchers focusing on its interactions with various enzymes and receptors. Recent findings suggest that this compound may serve as a lead molecule for the development of new therapies targeting diseases such as cancer and neurodegenerative disorders.

The trifluoromethyl group in this compound not only enhances its stability but also contributes to its unique electronic properties. This makes it an attractive candidate for use in materials science, particularly in the development of advanced polymers and coatings. Its ability to withstand harsh environmental conditions while maintaining its structural integrity has made it a subject of interest for researchers in this field.

From an environmental perspective, the compound's degradation pathways have been studied to assess its impact on ecosystems. Initial findings indicate that it undergoes slow degradation under natural conditions, which raises concerns about its long-term environmental effects. However, further research is needed to fully understand its ecological impact and develop strategies for safe disposal.

In conclusion, CAS No. 2034261-46-4, or 2-{4-[6-(Trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}-1,3-benzothiazole, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and properties make it a valuable tool for researchers in pharmaceuticals, materials science, and beyond. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern science and technology.